Cas no 149743-78-2 (3H-Naphtho[2,1-b]pyran, 3-(4-methoxyphenyl)-3-phenyl-)

3H-Naphtho[2,1-b]pyran, 3-(4-methoxyphenyl)-3-phenyl- structure
149743-78-2 structure
Product Name:3H-Naphtho[2,1-b]pyran, 3-(4-methoxyphenyl)-3-phenyl-
CAS No:149743-78-2
MF:C26H20O2
MW:364.435807228088
CID:1322184
PubChem ID:3126017
Update Time:2025-04-20

3H-Naphtho[2,1-b]pyran, 3-(4-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Naphtho[2,1-b]pyran, 3-(4-methoxyphenyl)-3-phenyl-
    • HMS645F21
    • AKOS000513694
    • DTXSID001222758
    • ChemDiv1_020547
    • SR-01000420900-1
    • AG-690/13153093
    • Oprea1_096416
    • 3-(4-Methoxyphenyl)-3-phenyl-3H-naphtho[2,1-b]pyran
    • methyl 4-(3-phenyl-3H-benzo[f]chromen-3-yl)phenyl ether
    • Oprea1_809951
    • 3-(4-METHOXYPHENYL)-3-PHENYL-3H-BENZO[F]CHROMENE
    • SR-01000420900
    • ChemDivAM_000789
    • SCHEMBL5615321
    • 3-(4-methoxyphenyl)-3-phenylbenzo[f]chromene
    • AKOS021987936
    • 149743-78-2
    • 3-(4-Methoxy-phenyl)-3-phenyl-3H-benzo[f]chromene
    • Inchi: 1S/C26H20O2/c1-27-22-14-12-21(13-15-22)26(20-8-3-2-4-9-20)18-17-24-23-10-6-5-7-19(23)11-16-25(24)28-26/h2-18H,1H3
    • InChI Key: QKSWQXUXRQUBIF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC3C=CC=CC=3C=2C=CC1(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 364.1464
  • Monoisotopic Mass: 364.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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